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Compound of Interest

Compound Name: 1-(Perfluoro-n-octyl)dodecane

CAS No.: 106873-67-0

Cat. No.: B1304023

Get Quote

Executive Summary & Chemical Context
1-(Perfluoro-n-octyl)dodecane (often abbreviated as

) belongs to the class of Semifluorinated Alkanes (SFAs).[1][2] Structurally, it consists of a
perfluorinated segment (

) covalently linked to a hydrocarbon segment (

).[1]

Unlike standard hydrocarbon solvents or pure perfluorocarbons (PFCs),

exhibits amphiphilicity without being a traditional surfactant.[1] This unique "Janus-like"
character creates specific handling challenges that standard safety data sheets (SDS) often
overlook.

Critical Physicochemical Hazards:

Surface Tension: Extremely low.[1] The fluid "creeps" and spreads rapidly over surfaces,

increasing the risk of glove contamination and cross-contamination of bench surfaces.[1]
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Density: Significantly higher than water (~1.1–1.3 g/cm³).[1] Spills will sink in aqueous

environments but float on some fluorinated oils.[1]

Thermal Stability: Generally stable, but thermal decomposition (>

C) releases Hydrogen Fluoride (HF) and fluorinated olefins.[1]

Risk Assessment & PPE Strategy
Effective protection requires understanding the permeation mechanics of SFAs.[1] The

hydrocarbon tail (

) interacts with lipophilic materials (like natural rubber), while the fluorinated tail (

) provides resistance to degradation but enhances persistence.[1]

PPE Selection Matrix
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Body Area Hazard Mechanism
Recommended
PPE

Material
Specification

Hands (Standard) Splash / Contact Nitrile (Disposable)

Minimum 5 mil

thickness.[1] Double-

gloving recommended

to prevent "pinhole"

permeation due to low

surface tension.[1]

Hands (Immersion) Saturation / Heat Laminate / PVA

"Silver Shield" or

Polyvinyl Alcohol

gloves.[1] Required if

handling heated fluids

or cleaning large

spills.[1]

Eyes Irritation (H319) Safety Goggles

Indirect vented.[1]

Face shield required if

handling >100 mL or

heating.[1]

Respiratory Vapor / Aerosol Fume Hood

Mandatory for all open

handling.[1] If hood

unavailable: Half-face

respirator with OV/AG

(Organic Vapor/Acid

Gas) cartridges.[1]

Body Skin Irritation (H315) Lab Coat

100% Cotton or

Nomex (if flammability

risk exists nearby).[1]

Synthetic blends can

degrade if exposed to

high heat/solvent

combinations.[1]

The "Why" Behind the Glove Choice
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Nitrile is the standard operational choice.[1][3] While the dodecane tail (

) can swell natural rubber (Latex), nitrile offers excellent resistance to aliphatic hydrocarbons.[1]
The fluorinated segment is generally inert to nitrile.[1]

Caution: Do not use Latex.[1] The hydrocarbon segment of

will permeate latex rapidly, carrying the fluorinated segment with it to the skin.[1]

Operational Workflow Logic
The following diagram illustrates the decision logic for PPE and Engineering Controls based on

the experimental state.
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Task: Handling F8H12

State of Matter?

Solid / Powder
(Ambient Temp)

T < 51°C

Liquid / Melt
(> 51°C)

T > 51°C

Weighing/Transfer Heating / Reaction

LEVEL 1 PPE:
Nitrile Gloves (Double)

Safety Glasses
Lab Coat

Risk: Static Cling
Use Antistatic Gun

LEVEL 2 PPE:
Thermal Gloves + Nitrile

Face Shield
Fume Hood (High Flow)

Risk: Thermal Decomp (HF)
Keep < 200°C

Click to download full resolution via product page

Figure 1:PPE Decision Logic based on physical state.[1][4] Note that F8H12 is a solid at room

temperature (MP ~51°C), requiring specific handling for static charge during weighing.[1]

Step-by-Step Handling Protocols
A. Storage and Stability[1]

Environment: Store in a cool, dry place (
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C is often preferred for long-term purity, though ambient is safe).[1]

Container: Glass or Fluorinated HDPE. Avoid standard low-density polyethylene (LDPE) for

long-term storage as the hydrocarbon tail can slowly plasticize the container wall.[1]

Segregation: Keep away from strong oxidizing agents and alkali metals (e.g.,

Sodium/Potassium) which can strip fluorine atoms and cause exothermic reactions.[1]

B. Weighing and Transfer (Solid State)
is a waxy solid at room temperature.[1]

Static Control: Fluorinated solids are prone to high static charge.[1] Use an ionizing fan or

antistatic gun during weighing to prevent the powder/flakes from "jumping" onto the balance

or user.[1]

Tooling: Use stainless steel or PTFE-coated spatulas.[1] Avoid disposable polystyrene

spatulas (static risk).[1]

C. Heating and Liquefaction
Melting: To use as a liquid, melt in a water bath at

C.

Vapor Management: Although vapor pressure is low, always melt inside a fume hood.

Thermal Limit:Do not exceed

C. Above this threshold, thermolysis can generate HF.[1] If high-temperature work is
required, you must have Calcium Gluconate gel (HF antidote) available in the lab first-aid kit.
[1]

Disposal and Decontamination
Critical Environmental Directive:

is classified under GHS as H410: Very toxic to aquatic life with long-lasting effects.[1][5] It must
never enter the drainage system.[1]
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Waste Stream Segregation
Do not mix with standard organic solvents if possible, as this increases the volume of

"Halogenated Waste" which is expensive to incinerate.[1]

Used F8H12

Contaminants?

Rotary Evaporator
(Recycle)

No (Pure)

Solid Waste Bin
(Contaminated Wipes)Wipes/Gloves

Halogenated Waste
Carboy

Yes (Dissolved)

Reuse

High-Temp Incineration
(Off-site)

Click to download full resolution via product page

Figure 2:Disposal workflow emphasizing segregation.[1] Because SFAs are expensive and

chemically stable, recycling via rotary evaporation is often viable if the solute is non-volatile.[1]

Spill Cleanup Protocol
Isolate: Mark the area.[1] The low surface tension makes the spill slippery (slip hazard).[1]

Absorb: Use vermiculite or sand.[1] Do not use standard cellulose paper towels alone, as the

fluid may soak through rapidly; use absorbent pads backed with nitrile/plastic.[1]

Clean: Wipe the surface with Acetone or Ethyl Acetate.[1]

is soluble in these standard organic solvents (due to the

tail), facilitating removal.[1] Water/soap will be ineffective.[1]

Emergency Response (H-Code Driven)
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Event Immediate Action Medical Follow-up

Skin Contact

Wash with soap and water for

15 mins.[1] Remove

contaminated clothing.[1][5]

Seek aid if irritation (H315)

persists.[1]

Eye Contact

Rinse cautiously with water for

15 mins.[1][6] Remove contact

lenses.[1][7]

Required (H319).[1]

Inhalation Move to fresh air.[1][5][6]

Required if

coughing/respiratory irritation

(H335) occurs.[1]

Fire

Use Dry Chemical, CO2, or

Foam.[1][6] Do not use water

jet.

Evacuate area (Risk of HF

formation).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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